Cas no 1315367-67-9 (1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one)

• Product Name: 1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one
• CAS No: 1315367-67-9
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 5178480
• Update Time: 2025-05-20

1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one
• 1-Propanone, 1-(1-pyrrolidinyl)-3-(1,2,3,4-tetrahydro-4-quinolinyl)-
• 1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one

• Inchi： 1S/C16H22N2O/c19-16(18-11-3-4-12-18)8-7-13-9-10-17-15-6-2-1-5-14(13)15/h1-2,5-6,13,17H,3-4,7-12H2
• InChI Key： PPYCMTYHILIXSN-UHFFFAOYSA-N
• SMILES： O=C(CCC1C2C=CC=CC=2NCC1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 32.299

Additional information on 1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one

Introduction to 1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one (CAS No. 1315367-67-9)

1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one, also known by its CAS number 1315367-67-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrrolidinyl tetrahydroquinolines, which are characterized by their unique structural features and potential biological activities.

The chemical structure of 1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one consists of a pyrrolidine ring and a tetrahydroquinoline ring connected by a propanone bridge. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of pyrrolidinyl tetrahydroquinolines. One notable area of research is their activity as monoamine oxidase inhibitors (MAOIs). MAOIs are a class of drugs used to treat conditions such as depression and Parkinson's disease by inhibiting the enzymatic breakdown of monoamine neurotransmitters like serotonin, norepinephrine, and dopamine. The ability of 1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one to modulate monoamine levels makes it a promising lead compound for the development of novel MAOIs.

In addition to its potential as an MAOI, 1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one has also shown promise in other therapeutic areas. For instance, it has been investigated for its antimicrobial properties. Studies have demonstrated that this compound exhibits significant activity against various bacterial strains, including those that are resistant to conventional antibiotics. This makes it a potential candidate for the development of new antimicrobial agents.

The pharmacokinetic properties of 1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one have also been studied extensively. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects.

In terms of safety and toxicity, preliminary studies have indicated that 1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-yl)propan-1-one is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and any potential adverse effects. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects.

The synthesis of 1-(Pyrrolidin-1-yl)-3-(1,2,3,4-tetrahydroquinolin-4-y l)propan - ione involves several steps and can be achieved through various methods. One common approach is the reaction of 4-piperidone with pyrrolidine followed by condensation with an appropriate ketone or aldehyde. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

The growing interest in pyrrolidinyl tetrahydroquinolines like 1-(Pyrrolidin - 1 - yl ) - 3 - ( 1 , 2 , 3 , 4 - tetrahydroquinolin - 4 - yl )propan - ione is driven by their diverse biological activities and potential therapeutic applications. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and clinical utility of these compounds will be uncovered.

In conclusion, 1-(Pyrrolidin - 1 - yl ) - 3 - ( 1 , 2 , 3 , 4 - tetrahydroquinolin - 4 - yl )propan - one (CAS No. 1315367 -67 -9) represents an exciting area of research with significant potential for the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation in both academic and industrial settings.